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Compound of Interest

Compound Name:
3-Bromo-4-hydroxy-7-

trifluoromethoxyquinoline

CAS No.: 1065087-90-2

Cat. No.: B12632272

Get Quote

In the landscape of medicinal chemistry, the quinoline ring system stands as a "privileged

scaffold," a structural motif frequently found in bioactive compounds and approved drugs.[1] Its

rigid, bicyclic aromatic structure provides an ideal framework for orienting functional groups to

interact with biological targets, leading to applications ranging from antimalarial to anticancer

agents.[1][2] Concurrently, the strategic incorporation of fluorine-containing groups has become

a cornerstone of modern drug design, used to fine-tune a molecule's physicochemical and

pharmacokinetic properties.[3][4]

Among these, the trifluoromethoxy (-OCF3) group has emerged as a substituent of significant

interest, though it remains less explored than its well-known trifluoromethyl (-CF3) counterpart.

[5][6] The -OCF3 group imparts a unique combination of high lipophilicity, metabolic stability,

and potent electron-withdrawing effects, making it an attractive functional group for enhancing

the drug-like properties of a lead compound.[7][8] This guide provides a comprehensive

overview of the history, synthetic evolution, and key applications of trifluoromethoxy-substituted
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quinoline intermediates, offering field-proven insights for researchers and drug development

professionals.

Section 1: The Trifluoromethoxy Group: A Profile of
Its Physicochemical Advantages
The decision to incorporate a trifluoromethoxy group is driven by its profound impact on a

molecule's properties. It is often considered a "pseudo-halogen" due to its electronic

characteristics but offers distinct advantages over other common substituents.[5]

Causality Behind Its Utility: The -OCF3 group's utility stems from a unique confluence of

properties. The strong C-F bonds render it highly resistant to metabolic degradation, a crucial

feature for improving a drug's half-life.[7] Unlike the planar methoxy (-OCH3) group, the

trifluoromethoxy group adopts a perpendicular conformation relative to an aromatic ring, which

can be used to control molecular conformation and disrupt undesirable π-π stacking

interactions.[9] Furthermore, it is one of the most lipophilic single-atom-plus-three-halogen

substituents, significantly enhancing a molecule's ability to cross biological membranes.[5][6]

Comparative Physicochemical Properties:
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Property
Methoxy (-
OCH3)

Trifluoromethy
l (-CF3)

Trifluoromethox

y (-OCF3)

Rationale for
Impact

Hansch

Lipophilicity (π)
-0.02 +0.88 +1.04

The fluorine

atoms reduce

hydrogen

bonding potential

and increase the

nonpolar surface

area, making the

-OCF3 group

highly lipophilic.

[6][8]

Electronic Effect
Electron-

donating

Strongly

electron-

withdrawing

Strongly

electron-

withdrawing

The high

electronegativity

of the fluorine

atoms creates a

strong inductive

effect,

significantly

lowering the pKa

of the quinoline

nitrogen.[5]

Metabolic

Stability

Prone to O-

dealkylation
High Very High

The C-F bonds

are exceptionally

strong and the

group is sterically

hindered, making

it highly resistant

to enzymatic

cleavage.[3][7]

Conformation (on

Aryl ring)

Planar Free-rotating Perpendicular Steric and

electronic effects

cause the -OCF3

group to orient

itself
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orthogonally to

the plane of the

aromatic ring,

influencing

overall molecular

shape.[9]

Section 2: The Evolution of Synthetic Strategies
The synthesis of trifluoromethoxy-substituted quinolines is a tale of two challenges: the

formation of the aryl-OCF3 bond and the construction of the quinoline ring itself, without

compromising this sensitive functional group.

Diagram: General Synthetic Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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